Cas no 313668-78-9 ((2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide
• CAS No: 313668-78-9
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 5924402
• PubChem ID: 2324146
• Update Time: 2025-08-05

(2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide
• (2Z)-7-(diethylamino)-2-[(3-fluorophenyl)imino]-2H-chromene-3-carboxamide
• AKOS001013768
• AKOS025150880
• Oprea1_459214
• SR-01000397969
• SR-01000397969-1
• ZINC03854992
• Z56769888
• ZINC03198245
• F0190-0137
• 313668-78-9
• AKOS034452126

• Inchi： 1S/C20H20FN3O2/c1-3-24(4-2)16-9-8-13-10-17(19(22)25)20(26-18(13)12-16)23-15-7-5-6-14(21)11-15/h5-12H,3-4H2,1-2H3,(H2,22,25)/b23-20-
• InChI Key： ZNQPOLYVIXOOPA-ATJXCDBQSA-N
• SMILES： FC1=CC=CC(=C1)/N=C1/C(C(N)=O)=CC2C=CC(=CC=2O/1)N(CC)CC

Computed Properties

• Exact Mass: 353.15395505g/mol
• Monoisotopic Mass: 353.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9Ų

Additional information on (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide

Recent Advances in the Study of (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide (CAS: 313668-78-9)

The compound (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide, with the CAS number 313668-78-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, belonging to the chromene carboxamide family, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in drug development.

One of the key areas of interest is the compound's role as a fluorescent probe. Researchers have explored its photophysical properties, including its absorption and emission spectra, which are highly sensitive to environmental changes. This characteristic makes it an excellent candidate for bioimaging applications, particularly in tracking cellular processes and detecting biomolecular interactions. Recent publications have highlighted its use in real-time monitoring of intracellular pH changes and enzyme activities, demonstrating its potential as a diagnostic tool.

In addition to its imaging capabilities, (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide has shown promise as a therapeutic agent. Preliminary studies indicate that it exhibits selective inhibitory effects on certain kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively targets the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study utilized in vitro and in vivo models to demonstrate its anti-proliferative effects and low toxicity profile, suggesting its potential as a novel anticancer drug.

Another noteworthy development is the compound's application in neurodegenerative disease research. A recent study in ACS Chemical Neuroscience investigated its neuroprotective effects in models of Alzheimer's disease. The results indicated that the compound could reduce oxidative stress and amyloid-beta aggregation, two key pathological features of the disease. These findings open new avenues for the development of multifunctional agents that can simultaneously target multiple disease pathways.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and bioavailability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the synthesis of analogs with improved metabolic stability, paving the way for future clinical trials.

In conclusion, (2Z)-7-(diethylamino)-2-(3-fluorophenyl)imino-2H-chromene-3-carboxamide (CAS: 313668-78-9) represents a versatile molecule with significant potential in both diagnostic and therapeutic applications. Ongoing research continues to uncover its multifaceted roles, from bioimaging to disease treatment, making it a valuable subject of study in the chemical biology and pharmaceutical fields. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.